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Compound of Interest

Compound Name: Misonidazole

Cat. No.: B1676599 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physical and chemical characteristics

of Misonidazole powder, a nitroimidazole compound recognized for its role as a radiosensitizer

and its antineoplastic properties.[1] This document is intended for researchers, scientists, and

professionals in drug development, offering detailed data, experimental methodologies, and

mechanistic insights to support further investigation and application of this compound.

Core Physical and Chemical Properties
Misonidazole is a yellow to orange solid with the chemical formula C₇H₁₁N₃O₄.[1] Its

radiosensitizing effects are attributed to its high electron affinity, which leads to the formation of

free radicals and the depletion of radioprotective thiols, thereby increasing the sensitivity of

hypoxic cells to ionizing radiation.[2]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

Misonidazole powder.
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Property Value Reference(s)

Molecular Formula C₇H₁₁N₃O₄ [1][2][3][4][5]

Molecular Weight 201.18 g/mol [1][2][3][4][5]

Melting Point 107-109°C [1]

pKa 13.49 ± 0.20 (Predicted) [1]

UV Spectrum (95% EtOH) λmax = 316 ± 2nm [2]

Solubility

   Water 8 mg/mL [2]

   Methanol 70 mg/mL [2]

   Ethanol 10 mg/mL [2]

   Chloroform 10 mg/mL (Slightly, Heated) [1][2]

   Acetone 50 mg/mL [2]

   Ethyl acetate 8 mg/mL [2]

   Dimethylsulfoxide > 100 mg/mL [2]

Stability

Bulk: Stable for 90 days at

60°C when protected from

light. Shows 3%

decomposition after 90 days at

room temperature when

exposed to light. Solution: A

0.1 N HCl solution shows no

decomposition after 4 days. A

2% solution at room

temperature is stable for at

least 4 days with or without

light exposure. Less than 1%

decomposition occurs after 15

days when refrigerated.

[2]
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Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Misonidazole
are outlined below. These protocols are based on established analytical techniques.

Melting Point Determination
The melting point of Misonidazole powder can be determined using the capillary method with

a melting point apparatus.[6][7][8]

Methodology:

Sample Preparation: A small amount of finely powdered Misonidazole is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.[8][9]

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.[6]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (e.g., 1-2°C per

minute) for a precise measurement.[6][10]

Observation: The temperatures at which the substance first begins to melt and when it

becomes completely liquid are recorded as the melting point range.[6][7] For a pure

substance, this range is typically narrow.[7]
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Workflow for Melting Point Determination

Finely powder Misonidazole sample

Pack into capillary tube

Place in melting point apparatus

Heat at a controlled rate (e.g., 1-2°C/min)

Record temperature range from onset of melting to complete liquefaction

Click to download full resolution via product page

Melting Point Determination Workflow

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound.[11]

Methodology:

Sample Preparation: An excess amount of Misonidazole powder is added to a known

volume of the desired solvent in a sealed flask.[11][12]

Equilibration: The flask is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure equilibrium is reached.[11][12]
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Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration.[11][13]

Analysis: The concentration of Misonidazole in the clear supernatant or filtrate is determined

using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance

Liquid Chromatography (HPLC).[2][13]

Shake-Flask Solubility Determination Workflow

Add excess Misonidazole powder to solvent

Agitate at constant temperature until equilibrium

Separate solid and liquid phases (centrifugation/filtration)

Analyze Misonidazole concentration in the liquid phase (e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Solubility Determination Workflow

Mechanism of Action: Bioreductive Activation and
Radiosensitization
Misonidazole's efficacy as a radiosensitizer is intrinsically linked to the hypoxic (low oxygen)

environment of many solid tumors.[14] Under these conditions, Misonidazole undergoes a

series of reduction reactions, leading to the formation of reactive metabolites that are cytotoxic

and enhance the effects of radiation.

The proposed mechanism involves the following key steps:
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Cellular Uptake: Misonidazole, being a small and relatively lipophilic molecule, can diffuse

across the cell membrane.

Bioreductive Activation: In hypoxic cells, the nitro group of Misonidazole is reduced by

intracellular reductases (e.g., NADPH-cytochrome P450 reductase) to a nitroso- and

subsequently to hydroxylamine and amine derivatives.[15] This reduction is inhibited by the

presence of oxygen, which can re-oxidize the nitro radical anion back to the parent

compound, thus conferring selectivity for hypoxic cells.

Macromolecular Binding: The highly reactive intermediates formed during the reduction

process can covalently bind to cellular macromolecules, including DNA and proteins.[15][16]

This binding can lead to DNA strand breaks and inhibition of DNA synthesis and repair,

contributing to cytotoxicity.[2][16]

Radiosensitization: The depletion of intracellular thiols, such as glutathione, by the reactive

metabolites of Misonidazole reduces the cell's natural radioprotective capacity.[2][17] This,

combined with the direct DNA damage, makes the hypoxic cells more susceptible to the

damaging effects of ionizing radiation.
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Mechanism of Action of Misonidazole in Hypoxic Cells
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Misonidazole's Hypoxic Cell Mechanism

This technical guide serves as a foundational resource for researchers working with

Misonidazole. The provided data and protocols are intended to ensure consistency and
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reproducibility in experimental settings, ultimately facilitating the development of novel

therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. misonidazole CAS#: 13551-87-6 [amp.chemicalbook.com]

2. Misonidazole | C7H11N3O4 | CID 26105 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. file.medchemexpress.com [file.medchemexpress.com]

4. medkoo.com [medkoo.com]

5. GSRS [gsrs.ncats.nih.gov]

6. chem.ucalgary.ca [chem.ucalgary.ca]

7. SSERC | Melting point determination [sserc.org.uk]

8. davjalandhar.com [davjalandhar.com]

9. thinksrs.com [thinksrs.com]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. researchgate.net [researchgate.net]

12. lup.lub.lu.se [lup.lub.lu.se]

13. researchgate.net [researchgate.net]

14. Misonidazole and other hypoxia markers: metabolism and applications - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic
agents - PMC [pmc.ncbi.nlm.nih.gov]

16. Mechanism of action of nitroimidazole antimicrobial and antitumour radiosensitizing
drugs. Effects of reduced misonidazole on DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Mechanism of misonidazole-linked cytotoxicity and altered radiation response: role of
cellular thiols - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1676599?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4876199_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Misonidazole
https://file.medchemexpress.com/batch_PDF/HY-105061/Misonidazole-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/14079
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8FE7LTN8XE
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.researchgate.net/figure/Summary-of-solubility-measurement-protocols-of-each-company-before-harmonization_tbl1_334968781
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://pubmed.ncbi.nlm.nih.gov/3528089/
https://pubmed.ncbi.nlm.nih.gov/3528089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9038562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9038562/
https://pubmed.ncbi.nlm.nih.gov/397941/
https://pubmed.ncbi.nlm.nih.gov/397941/
https://pubmed.ncbi.nlm.nih.gov/7306759/
https://pubmed.ncbi.nlm.nih.gov/7306759/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Misonidazole Powder: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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